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Compound of Interest

Compound Name: Aurein 2.3

Cat. No.: B12377313 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the antibacterial activity of the antimicrobial peptide Aurein 2.3 against

various bacterial species. The information is supported by experimental data, detailed

protocols, and visualizations to facilitate a comprehensive understanding of its potential as a

therapeutic agent.

Aurein 2.3, a cationic antimicrobial peptide with the amino acid sequence

GLFDIVKKVVGAIGSL-NH2, has demonstrated notable activity, particularly against Gram-

positive bacteria. This guide synthesizes available data on its efficacy, offering a cross-species

comparison of its inhibitory concentrations.

Performance Against Bacterial Species: A
Quantitative Overview
The antibacterial efficacy of Aurein 2.3 is most prominently documented against opportunistic

Gram-positive pathogens. The following table summarizes the Minimum Inhibitory

Concentration (MIC) values of Aurein 2.3 against various bacterial species. A lower MIC value

indicates a higher potency of the antimicrobial agent.
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Bacterial Species Gram Stain MIC (µg/mL) Notes

Staphylococcus

epidermidis
Positive 8[1]

Staphylococcus

aureus
Positive 25[1]

Bacillus cereus Positive

Less active than

against S. aureus and

S. epidermidis

Specific MIC value for

Aurein 2.3 is not

consistently reported,

but studies on the

aurein family indicate

reduced activity.

Unspecified Bacteria - 100

Described as

"marginally active"

against certain

bacteria at this

concentration[1].

Escherichia coli Negative

Partially inhibits

ATPase activity and

cell growth[2]

A specific MIC value is

not consistently

reported, but aurein

peptides generally

exhibit weaker activity

against Gram-

negative bacteria.

Pseudomonas

aeruginosa
Negative

No specific MIC data

available

Enterococcus faecalis Positive
No specific MIC data

available

Bacillus subtilis Positive
No specific MIC data

available
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Aurein 2.3 exerts its antimicrobial effect primarily by disrupting the integrity of the bacterial cell

membrane. This mechanism is a hallmark of many cationic antimicrobial peptides and is a key

factor in their ability to rapidly kill bacteria. The proposed signaling pathway involves a series of

interactions with the bacterial cell envelope.
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Mechanism of Aurein 2.3 Action

Experimental Protocols: Determining Antibacterial
Activity
The Minimum Inhibitory Concentration (MIC) values presented in this guide are typically

determined using the broth microdilution method, following the guidelines established by the

Clinical and Laboratory Standards Institute (CLSI). This standardized protocol ensures the

reproducibility and comparability of results across different studies.

Objective: To determine the lowest concentration of an antimicrobial agent that prevents the

visible growth of a microorganism.

Materials:

96-well microtiter plates

Cation-adjusted Mueller-Hinton Broth (CAMHB)
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Bacterial culture in logarithmic growth phase

Aurein 2.3 stock solution

Sterile diluent (e.g., 0.9% saline)

Incubator

Procedure:

Preparation of Bacterial Inoculum: A standardized suspension of the test bacterium is

prepared to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in

CAMHB.

Serial Dilution of Aurein 2.3: A two-fold serial dilution of the Aurein 2.3 stock solution is

performed in the wells of a 96-well microtiter plate using CAMHB to achieve a range of

desired concentrations.

Inoculation: Each well containing the diluted Aurein 2.3 is inoculated with the standardized

bacterial suspension.

Controls:

Growth Control: A well containing only the bacterial suspension and broth (no antimicrobial

agent) to ensure the viability of the bacteria.

Sterility Control: A well containing only broth to check for contamination.

Incubation: The microtiter plate is incubated at 37°C for 16-20 hours.

Reading the Results: The MIC is determined as the lowest concentration of Aurein 2.3 at

which there is no visible turbidity (growth) in the well.

The following diagram illustrates the general workflow for a broth microdilution assay.
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Broth Microdilution Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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